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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433

An In-depth Technical Guide to Deuterated
Metolachlor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of
deuterated Metolachlor (Metolachlor-d6), its mechanism of action, and its primary application
as an internal standard in analytical chemistry.

Introduction

Metolachlor is a widely used pre-emergent herbicide from the chloroacetanilide class, effective
against annual grasses and certain broadleaf weeds in crops like corn, soybeans, and cotton.
[1][2] Deuterated Metolachlor is a stable isotope-labeled version of the parent compound where
six hydrogen atoms have been replaced by deuterium.[3] This isotopic substitution makes it an
ideal internal standard for quantitative analysis, particularly in liquid chromatography-mass
spectrometry (LC-MS) methods.[4][5] Its near-identical chemical and physical properties to the
unlabeled analyte ensure it behaves similarly during sample preparation and analysis, allowing
for accurate correction of procedural variability.

Physical and Chemical Properties

The key physical and chemical properties of Metolachlor-d6 are summarized below, with data
for unlabeled Metolachlor provided for comparison.
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Deuterated Metolachlor

Property Unlabeled Metolachlor
(Metolachlor-d6)

CAS Number 1219803-97-0 51218-45-2

Molecular Formula C15H16D6CINO2 C15H22CINO2

Molecular Weight 289.83 g/mol 283.80 g/mol

Accurate Mass 289.1716 Da 283.1390 Da

Appearance Neat (form not specified) Off-white to colorless liquid
Melting Point -62 °C Not specified

N ) 100 °C (at unspecified low
Boiling Point 100 °C at 0.001 mmHg

pressure)

Water Solubility

Not specified; expected to be

similar to unlabeled

530 mg/L at 20 °C

Storage Temperature

-20°C

Not specified

Purity

>95% (HPLC)

Not applicable

Mechanism of Action

Deuteration does not alter the fundamental biochemical mechanism of the molecule.

Metolachlor acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAS) in

susceptible plants. This is achieved by blocking the activity of fatty acid elongase enzymes,

which are critical for building fatty acids with 20 or more carbons. These VLCFAs are essential

components for forming cell membranes and the protective outer cuticle of the plant. By
disrupting their production, Metolachlor halts the growth of roots and shoots in germinating
weed seedlings, leading to their death before they can emerge from the soil.

The following diagram illustrates the biochemical pathway inhibited by Metolachlor.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Figure 1. Metolachlor's Mechanism of Action
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Figure 2. Analytical Workflow Using Metolachlor-d6é
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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